Cas no 918525-01-6 (5-isocyanato-2-methoxypyridine)

• Product Name: 5-isocyanato-2-methoxypyridine
• CAS No: 918525-01-6
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 4728763
• PubChem ID: 14599989
• Update Time: 2025-05-25

5-isocyanato-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-isocyanato-2-methoxy-pyridine
• 5-ISOCYANATO-2-METHOXYPYRIDINE
• JWFJBXAKNZCOLA-UHFFFAOYSA-N
• AB74207
• 5-isocyanato-2-methoxypyridine

• Inchi： 1S/C7H6N2O2/c1-11-7-3-2-6(4-8-7)9-5-10/h2-4H,1H3
• InChI Key： JWFJBXAKNZCOLA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CN=1)N=C=O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-isocyanato-2-methoxypyridine

Comprehensive Analysis of 5-Isocyanato-2-methoxypyridine (CAS No. 918525-01-6): Properties, Applications, and Industry Trends

5-Isocyanato-2-methoxypyridine (CAS No. 918525-01-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique reactive properties. This heterocyclic derivative combines a pyridine ring with isocyanate and methoxy functional groups, making it a versatile building block for synthesizing complex molecules. The compound's molecular formula C₇H₆N₂O₂ and precise structure (2-methoxy-5-pyridyl isocyanate) enable selective reactions that are valuable in modern drug discovery pipelines.

Recent studies highlight the growing demand for pyridine-based intermediates like 5-isocyanato-2-methoxypyridine in developing kinase inhibitors and antiviral agents. Its isocyanate group (-NCO) readily reacts with amines, alcohols, and thiols, facilitating the creation of ureas, carbamates, and thiocarbamates – key pharmacophores in medicinal chemistry. Researchers particularly value its methoxy-pyridine scaffold for improving drug solubility and bioavailability, addressing a common challenge in small molecule drug development.

The synthesis of CAS 918525-01-6 typically involves phosgene-free routes, aligning with the industry's shift toward green chemistry principles. Modern protocols utilize carbamoyl chloride intermediates or catalytic carbonylation, reflecting the compound's compatibility with sustainable synthetic methodologies. Analytical characterization by HPLC, NMR, and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for GMP-grade intermediates in clinical trial materials.

Beyond pharmaceuticals, 5-isocyanato-2-methoxypyridine finds applications in material science, particularly in designing self-healing polymers and smart coatings. The compound's ability to form reversible covalent bonds through its isocyanate moiety enables the development of stimuli-responsive materials. This property resonates with current trends in recyclable thermosets and advanced adhesives, areas experiencing 23% annual growth according to recent market reports.

Storage and handling of 918525-01-6 require anhydrous conditions under inert atmosphere due to the moisture-sensitive isocyanate group. Industry best practices recommend amber glass containers with molecular sieves at 2-8°C, ensuring stability during transportation and storage. These protocols mirror those used for other high-value fine chemicals in the contract manufacturing sector.

Emerging research explores the compound's potential in bioconjugation chemistry, where its pyridine nitrogen can coordinate with metal catalysts while the isocyanate reacts with biomolecules. This dual functionality positions 5-isocyanato-2-methoxypyridine as a promising linker for antibody-drug conjugates (ADCs) and diagnostic probes – two of the fastest-growing segments in biopharmaceuticals.

Regulatory aspects of CAS 918525-01-6 comply with REACH and FDA guidelines for pharmaceutical intermediates. Manufacturers provide comprehensive safety data sheets (SDS) detailing proper handling procedures. The compound's low ecotoxicity profile compared to aromatic isocyanates makes it preferable for environmentally conscious applications, answering industry demands for safer chemical alternatives.

Market analysts project steady growth for 2-methoxypyridine derivatives at 6.8% CAGR through 2030, driven by increased R&D spending in targeted cancer therapies. Custom synthesis services now offer 5-isocyanato-2-methoxypyridine in quantities ranging from milligram to kilogram scale, with optional isotope labeling (e.g., ¹³C, ¹⁵N) for metabolic studies. This flexibility supports its adoption across academic and industrial research settings.

Innovative applications continue to emerge, including the compound's use in covalent organic frameworks (COFs) and molecularly imprinted polymers (MIPs). Its planar aromatic system facilitates π-stacking interactions while the reactive isocyanate enables cross-linking – properties valuable for designing selective sensors and separation media in analytical chemistry.

Quality control protocols for 918525-01-6 emphasize residual solvent analysis and heavy metal screening, particularly when intended for pharmaceutical use. Advanced techniques like LC-MS/MS ensure detection limits below 10 ppm for potential impurities, meeting ICH Q3A guidelines. Such rigorous standards position this compound as a reliable choice for high-purity synthesis applications.